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Evidence for Paxalisib's CTC-Reducing Activity

Evidence
Context

Key Findings on CTC/Cluster
Reduction

Supporting Data & Mechanism

Clinical:
mTNBC
(Phase 1b)

>50% reduction in total CTC count and
CTC clusters after first 21-day treatment

cycle [1] [2].

Rapid reduction (within 21 days);
reduction in mesenchymal phenotype
in remaining CTCs, associated with
lower metastatic potential [1] [2].

Preclinical:
ATRT (In Vivo)

Demonstrated synergy in dual-pathway
inhibition to slow tumor growth and

increase apoptosis, a process linked to
reducing metastatic dissemination [3].

Combined with MEK inhibitor
Mirdametinib; Bliss synergy score:
16.77; significantly extended median
survival in mouse models [3].

Detailed Experimental Protocols

For researchers looking to understand the depth of validation, here are the methodologies from the key

studies.

Clinical Study in mTNBC (Phase 1b) [1] [2]:
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Intervention: Paxalisib combined with pembrolizumab (an anti-PD-1 immunotherapy) and

standard chemotherapy.
Patient: 61-year-old female with metastatic triple-negative breast cancer to the lung.

CTC Measurement: CTC counts and clusters were analyzed from patient blood samples after
the first 21-day cycle of treatment. The specific technology used (e.g., CellSearch or other

platform) was not detailed in the press release.
Phenotypic Analysis: Remaining CTCs were analyzed for a reduction in markers associated

with a mesenchymal state.

Preclinical Study in ATRT [3]:

Models: Orthotopic xenograft models of Atypical Teratoid/Rhabdoid Tumors (ATRT) in mice.

Interventions: Paxalisib as a monotherapy and in combination with the MEK inhibitor
Mirdametinib.

Synergy Calculation: The Bliss synergy model was used to quantify the interaction between
the two drugs, with a score above 0 indicating synergy.

Endpoints: Tumor growth, median survival, and levels of apoptosis and cell senescence
(measured via Western Blot for markers like cPARP, pRB, P21, P16).

Mechanism of Action & Signaling Pathways

Paxalisib is a brain-penetrant, dual inhibitor of the PI3K and mTOR pathways [1]. Its effect on CTCs is

believed to stem from its ability to:

Promote Mesenchymal-to-Epithelial Transition (MET): This reduces the aggressive, invasive

nature of cancer cells, making them less likely to metastasize and potentially more vulnerable to other
therapies [1].

Disrupt CTC Clusters: Preclinical data suggests the combination of paxalisib and immunotherapy is
particularly effective at disrupting multicellular CTC clusters, which are up to 100 times more efficient

at seeding new metastases than single CTCs [1] [2].
Synergize with Immunotherapy: By modulating the tumor immune microenvironment and impacting

epigenetic regulators like EZH2, paxalisib may help make tumors more visible to the immune
system, thereby enhancing the effect of drugs like pembrolizumab [1].

The diagram below illustrates this multi-faceted mechanism.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s528760?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10260004/
https://www.smolecule.com/products/s528760?utm_src=pdf-body
https://www.smolecule.com/products/s528760?utm_src=pdf-body
https://www.targetedonc.com/view/phase-1b-data-suggest-paxalisib-combo-may-suppress-ctcs-in-metastatic-tnbc
https://www.targetedonc.com/view/phase-1b-data-suggest-paxalisib-combo-may-suppress-ctcs-in-metastatic-tnbc
https://www.smolecule.com/products/s528760?utm_src=pdf-body
https://www.targetedonc.com/view/phase-1b-data-suggest-paxalisib-combo-may-suppress-ctcs-in-metastatic-tnbc
https://www.prnewswire.com/news-releases/kazia-therapeutics-reports-early-efficacy-data-from-first-triple-negative-breast-cancer-patient-receiving-paxalisib-combination-regimen-achieving-50-reduction-in-circulating-tumor-cells-in-phase-1b-trial-302500778.html
https://www.smolecule.com/products/s528760?utm_src=pdf-body
https://www.targetedonc.com/view/phase-1b-data-suggest-paxalisib-combo-may-suppress-ctcs-in-metastatic-tnbc
https://www.smolecule.com/products/s528760?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Paxalisib Inhibits PI3K/mTOR Pathway

Paxalisib

PI3K Signaling

Inhibits

mTOR Signaling

Inhibits

Promotes Mesenchymal-to-
Epithelial Transition (MET)

Reduction in Aggressive
Mesenchymal Phenotype

Disruption of
CTC Cluster Formation

Single CTCs

Modulation of Tumor
Immune Microenvironment

Synergy with
Immunotherapy

Reduced Metastatic Competence

CTC Clusters

  (Reverses)

Click to download full resolution via product page

Current Status and Comparative Context

Regulatory Status: Paxalisib is investigational and has not yet been approved for commercial use. It
has received several FDA designations (Orphan Drug, Fast Track) for brain cancers [4].

Comparative Data Gap: As of the latest data, there are no published head-to-head clinical trials
comparing paxalisib's effect on CTCs directly against other PI3K inhibitors. Its most compelling

differentiators in the available data are its significant brain-penetration and the emerging clinical
evidence of rapid CTC reduction in a difficult-to-treat cancer like mTNBC [1] [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s528760?utm_src=pdf-custom-synthesis
https://www.targetedonc.com/view/phase-1b-data-suggest-paxalisib-combo-may-suppress-ctcs-in-metastatic-tnbc
https://www.prnewswire.com/news-releases/kazia-therapeutics-reports-early-efficacy-data-from-first-triple-negative-breast-cancer-patient-receiving-paxalisib-combination-regimen-achieving-50-reduction-in-circulating-tumor-cells-in-phase-1b-trial-302500778.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10260004/
https://www.prnewswire.com/news-releases/kazia-therapeutics-to-request-fda-type-c-meeting-to-discuss-overall-survival-data-in-gbm-and-potential-nda-filing-in-alignment-with-fda-initiative-project-frontrunner-302594782.html
https://www.smolecule.com/products/b528760#paxalisib-circulating-tumor-cell-reduction-validation
https://www.smolecule.com/products/b528760#paxalisib-circulating-tumor-cell-reduction-validation
https://www.smolecule.com/products/b528760#paxalisib-circulating-tumor-cell-reduction-validation
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s528760?utm_src=pdf-bulk
https://www.smolecule.com/products/s528760?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s528760?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

